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Compound of Interest

Compound Name: Diethyl sulfone

Cat. No.: B7769208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of diethyl sulfone, a significant reagent in synthetic

and medicinal chemistry. It covers its fundamental physicochemical properties, detailed

experimental protocols for its synthesis, and its application in the formation of more complex

molecular architectures.

Core Properties of Diethyl Sulfone
Diethyl sulfone, also known as ethyl sulfone, is a solid organic compound. Its key quantitative

data are summarized below, providing a foundational reference for its use in experimental

settings.
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Property Value References

Molecular Formula C₄H₁₀O₂S [1][2][3][4]

Molecular Weight 122.19 g/mol [1][4][5]

CAS Registry Number 597-35-3 [2][4][5]

Melting Point 73-74 °C [1][5]

Boiling Point 246 °C [1][5]

Appearance
White to slightly yellow

crystalline powder
[6][7]

Water Solubility 135 g/L (at 16 °C) [7][8]

Applications in Drug Discovery and Organic
Synthesis
The sulfone functional group is a cornerstone in medicinal chemistry, appearing in numerous

FDA-approved drugs.[9][10] The stability of the sulfone group and its capacity to act as an

electron-withdrawing group make it a valuable moiety in drug design to enhance properties like

solubility and metabolic stability.[10]

Diethyl sulfone serves as a crucial building block and reagent in several synthetic

applications:

Synthesis of Heterocyclic Compounds: It is a key reagent in the synthesis of various

heterocyclic compounds, including β-ketosulfones, which are important intermediates in

pharmaceutical development.[6][11]

Electrolyte Preparation: It is used in preparing sulfone-based electrolytes for applications

such as aluminum electrodeposition.[6][11]

Carbanion Formation: The protons on the carbons alpha to the sulfonyl group are acidic,

allowing for the easy formation of carbanions. These carbanions are potent nucleophiles that

can participate in carbon-carbon bond-forming reactions, a fundamental process in

constructing complex organic molecules.[12]
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Experimental Protocol: Synthesis of Diethyl Sulfone
via Oxidation
The most direct method for preparing diethyl sulfone is through the oxidation of its

corresponding sulfide, diethyl sulfide. The following protocol details a general procedure using

hydrogen peroxide as an oxidant.

Objective: To synthesize diethyl sulfone by oxidizing diethyl sulfide.

Materials and Equipment:

Round-bottom flask with a magnetic stirrer

Reflux condenser

Dropping funnel

Heating mantle

Diethyl sulfide

Acetic acid (solvent)

Hydrogen peroxide (30% aqueous solution)

Saturated aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Rotary evaporator

Standard laboratory glassware for extraction and filtration

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve diethyl sulfide (1.0 equivalent) in glacial acetic acid.
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Addition of Oxidant: Place the flask in an ice bath to manage the reaction temperature. Add a

30% aqueous solution of hydrogen peroxide (approximately 2.2 to 2.5 equivalents) dropwise

to the stirred solution using a dropping funnel. The addition should be slow to prevent an

excessive temperature increase.

Reaction Execution: After the addition is complete, remove the ice bath and allow the mixture

to warm to room temperature. Then, gently heat the reaction mixture to reflux (approximately

80-100°C) for 2-4 hours. The progress of the reaction can be monitored using Thin Layer

Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully

pour the reaction mixture into a beaker of cold water.

Neutralization: Neutralize the excess acetic acid by slowly adding a saturated aqueous

solution of sodium bicarbonate until the effervescence ceases.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

a suitable organic solvent, such as diethyl ether or dichloromethane (3 x volumes).

Drying and Concentration: Combine the organic layers and wash them with brine. Dry the

organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under

reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from an appropriate

solvent system (e.g., ethanol/water) to yield pure diethyl sulfone as a white crystalline solid.

Visualized Synthetic Workflow
The following diagram illustrates a generalized workflow for the application of diethyl sulfone
in the synthesis of β-ketosulfones, a common transformation in medicinal chemistry.
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(Nucleophilic Intermediate)

Forms Acylation
(Acyl Chloride or Ester)
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Click to download full resolution via product page

Caption: Synthetic pathway from diethyl sulfone to a β-ketosulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7769208?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

